Cas no 689251-95-4 (2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-)
689251-95-4 structure
Product Name:2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-
CAS No:689251-95-4
MF:C10H14N2O2
MW:194.230362415314
CID:1731163
Update Time:2024-11-18
2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)-
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- Inchi: 1S/C10H14N2O2/c1-4-14-10(13)6-5-9-7-11-12(3)8(9)2/h5-7H,4H2,1-3H3/b6-5+
- InChI Key: OSHVDLINEPFCIN-AATRIKPKSA-N
- SMILES: C(OCC)(=O)/C=C/C1=C(C)N(C)N=C1
Computed Properties
- Exact Mass: 194.10562
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 306.6±27.0 °C(Predicted)
- PSA: 44.12
- pka: 1.97±0.10(Predicted)
2-Propenoic acid, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-, ethyl ester, (2E)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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